Cas no 1807202-15-8 (Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate
• CAS No: 1807202-15-8
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4796239
• Update Time: 2025-05-25

Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-11(18)8-4-3-7(5-13)10(9(8)6-17)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： SAENTBMZLHSSIK-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OCC)=C(C#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1807202-15-8)

Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1807202-15-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for fluorinated compounds like Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate has surged due to their enhanced metabolic stability and lipophilicity, which are pivotal in drug design. The trifluoromethoxy group, in particular, has garnered attention for its ability to improve the pharmacokinetic properties of therapeutic agents. This aligns with the growing interest in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate involves multi-step organic reactions, often starting from readily available precursors. Researchers have explored its utility in constructing heterocyclic frameworks, which are foundational to many FDA-approved drugs. Its cyano group, for instance, can be transformed into carboxylic acids or amides, further expanding its versatility. Such transformations are frequently discussed in forums and publications focusing on green chemistry and sustainable synthesis.

From an industrial perspective, Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate is often sourced from specialized chemical suppliers who adhere to stringent quality control measures. The compound's stability under standard storage conditions (typically at room temperature in a dry environment) makes it a practical choice for laboratories. However, handling requires standard precautions, such as the use of personal protective equipment (PPE), to ensure safety.

The agrochemical sector also benefits from derivatives of Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate, particularly in the development of crop protection agents. Its structural motifs are known to enhance the efficacy of pesticides and herbicides, addressing global concerns about food security and sustainable agriculture. These applications resonate with current trends in biodegradable agrochemicals, a hot topic in environmental science.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate and ensure its purity. These methods are integral to quality assurance protocols, which are critical for compliance with Good Manufacturing Practices (GMP). Researchers often search for optimized analytical conditions, reflecting the compound's niche yet growing relevance.

In summary, Ethyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1807202-15-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of enduring interest. As the scientific community continues to explore fluorine chemistry and molecular design, this compound will likely remain a focal point for cutting-edge research.